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Compound of Interest

Bis(2,4-

Compound Name: pentanedionato)molybdenum(VI)
Dioxide

CAS No.: 17524-05-9

Cat. No.: B103056

Get Quote

A foundational understanding of molybdenyl acetylacetonate's properties is critical for

anticipating its behavior and implementing appropriate controls. The compound is a
coordination complex consisting of a central molybdenyl core (MoO22*) bound to two
acetylacetonate ligands.[2]
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Property Value Source(s)

) Bis(acetylacetonato)dioxomoly
Chemical Name [3]
bdenum(VI)

Molybdenyl acetylacetonate,

Synonyms MoO2(caC): [3]
CAS Number 17524-05-9 [4][5][6]
Molecular Formula C10H14M00Os [41[6]
Molecular Weight 326.15 g/mol [4][6]

Light yellow to light gray-green
Appearance J y. Jmarey g [2]14][7]
crystalline powder

Melting Point 184 °C (with decomposition) [2][6][8]

Water Solubility 8.52 g/100 mL (at 20 °C) [1][6][8]

Causality Behind Sensitivities:

 Air Sensitivity: This is the most critical characteristic. While stable under normal conditions in
an inert environment, exposure to atmospheric oxygen can lead to oxidative degradation,
compromising its catalytic activity.[4][5]

e Moisture Sensitivity (Hydrolysis): The compound reacts slowly with water or moisture.[6] This
reaction can promote the hydrolysis of the acetylacetonate ligands, leading to the formation
of insoluble molybdenum oxides and compromising the compound's integrity.[1] This is why
all glassware and solvents must be scrupulously dried.

o Light and Thermal Sensitivity: Exposure to light and high temperatures can induce
characteristic changes and decomposition.[1][7] Thermal decomposition above its melting
point can release irritating vapors and gases, including carbon monoxide (CO) and carbon
dioxide (CO2).[4][5]

Hazard Identification and Risk Assessment
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Molybdenyl acetylacetonate is classified as hazardous. A thorough risk assessment must be
conducted before any handling.

Hazard
. Category Statement Source(s)
Classification

H302: Harmful if

Acute Toxicity (Oral) Category 4 [4][5]
swallowed
Skin H315: Causes skin
) o Category 2 S [415]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 N [41[5]
Damage/Irritation eye irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single Category 3 T [415]
irritation
Exposure)

Routes of Exposure and Mitigation:

 Inhalation: The fine powder can be easily inhaled, causing respiratory tract irritation.[4][5]
Mitigation requires handling in a well-ventilated area, preferably within a fume hood or glove
box, and avoiding dust formation.

o Skin/Eye Contact: Direct contact causes irritation.[4][5] Impervious gloves and safety
goggles are mandatory to prevent exposure.

 Ingestion: The compound is harmful if swallowed.[4][5] Eating, drinking, and smoking in the
laboratory are strictly prohibited.

Incompatible Materials: To prevent violent or undesirable reactions, molybdenyl
acetylacetonate must be segregated from:

e Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.[4][5]
e Strong Bases: Incompatible.[4][5]

e Acids: Mineral acids can promote ligand hydrolysis.[1]
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o Water/Moisture: Leads to gradual decomposition.[1]

Core Handling Protocols: A Self-Validating System

The primary objective during handling is the strict exclusion of air and moisture. The choice
between a glove box and Schlenk line techniques depends on the scale of the experiment and
available resources.

Baseline: Engineering Controls & Personal Protective
Equipment (PPE)

e Engineering Controls: All manipulations should be performed in a certified chemical fume
hood at a minimum. For rigorous air-free work, a glove box or Schlenk line is required.[9][10]

o Personal Protective Equipment (PPE): A baseline of a lab coat, splash-proof safety goggles,
and chemical-resistant gloves (e.g., nitrile) is mandatory.[4] For weighing the powder outside
of a contained system, a dust mask (e.g., N95) is strongly recommended to prevent
inhalation.

The Inert Atmosphere Imperative

The "air-sensitive" nature of this compound means it reacts with atmospheric components,
primarily oxygen and moisture.[10] To preserve its chemical integrity, all manipulations must be
conducted under an inert atmosphere, typically dry argon or nitrogen gas.[1][6][9] This is a non-
negotiable aspect of any protocol involving this reagent.

Experimental Workflow: Glove Box Handling

A glove box provides the most secure environment for handling air-sensitive solids.[10][11]
Methodology:

o Preparation: Ensure the glove box atmosphere is inert, with oxygen and moisture levels
below 10 ppm. All necessary labware (spatulas, weigh boats, vials, glassware) and solvents
must be brought into the main chamber via the antechamber.

o Material Introduction: The sealed manufacturer's bottle of molybdenyl acetylacetonate is
placed in the antechamber.
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Atmosphere Cycling: The antechamber is subjected to a minimum of three vacuum/inert gas
backfill cycles to remove all atmospheric contaminants.

Equilibration: The inner antechamber door is opened, and the bottle is brought into the main
chamber. It should be allowed to sit for 10-15 minutes to thermally equilibrate.

Aliquotting: The required amount of the pale yellow powder is carefully weighed into a tared
container. The main stock bottle is immediately and tightly sealed.

Sealing and Removal: The newly prepared sample container is sealed (e.g., with a septum-
capped vial and Parafilm). This container is then moved out of the glove box through the
antechamber, again using multiple purge cycles.

Cleanup: The work area inside the glove box is meticulously cleaned to prevent cross-
contamination.
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Caption: Glove Box Workflow for MoO2z(acac):

Alternative Workflow: Schlenk Line Techniques
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For laboratories without a glove box, a Schlenk line can be used to manipulate the compound
under an inert atmosphere.[11] This technique requires more skill but is highly effective.

Methodology:

o Glassware Preparation: A Schlenk flask is oven-dried (>120°C for at least 4 hours) and
assembled while hot, or assembled cold and flame-dried under vacuum. It is then allowed to
cool under a positive pressure of inert gas.

» Positive Pressure Transfer: The manufacturer's bottle is fitted with a septum. A positive
pressure of inert gas is established in the Schlenk flask. The stock bottle is briefly opened in
a fume hood, and an approximate amount of the solid is quickly transferred to the flask (this
is known as a "positive pressure transfer" and minimizes air exposure).

e Purging: The flask is immediately sealed and connected to the Schlenk line. It is then
subjected to 3-5 vacuum/backfill cycles to remove any air that entered during the transfer.

o Dissolution/Use: A dry, degassed solvent can now be added via cannula or syringe to
dissolve the solid for use in a reaction.

Long-Term Storage and Stability

Proper storage is crucial for maintaining the compound's purity and reactivity over time. The
principles established for handling directly apply to storage.

Optimal Storage Conditions

o Atmosphere: The primary container must be tightly sealed and stored under a dry, inert
atmosphere of nitrogen or argon.[1][4][5][6]

o Temperature: Store in a cool, dry, and well-ventilated location.[4][5][7] A refrigerated
environment (2-8°C) is recommended for long-term stability.[1][6]

 Light: Protect from light by storing in an amber vial or a dark cabinet.[1][7][12]

e Segregation: The storage location must be separate from incompatible materials, particularly
acids, bases, and strong oxidizing agents.[4][5][13][14]
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Caption: Storage Decision Logic for MoOz(acac):

Emergency Procedures & Waste Disposal

Preparedness for accidents is a key component of laboratory safety.
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» Spill Containment: In case of a spill, ensure adequate ventilation and wear appropriate PPE.
Carefully sweep up the solid material, avoiding dust generation, and place it into a suitable,
labeled container for disposal.[4][5]

o First Aid:

[e]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

[4]

[e]

Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at
least 15 minutes. Seek medical attention.[4]

[e]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]

o

Ingestion: Rinse mouth and call a physician or poison control center if you feel unwell.[4]

o Disposal: All waste, including empty containers and contaminated materials, must be
disposed of through an approved hazardous waste disposal plant, in accordance with local,
state, and federal regulations.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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